Cas no 2172187-00-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2172187-00-5
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6162422
• PubChem ID: 165760589
• Update Time: 2025-07-19

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4-methylpiperidine-4-carboxylic acid
• EN300-1550702
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-4-methylpiperidine-4-carboxylic acid
• 2172187-00-5

• Inchi： 1S/C26H26N2O5/c1-26(24(30)31)12-15-28(16-13-26)23(29)11-6-14-27-25(32)33-17-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,22H,12-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： WNUZXDJNTVBPAM-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCN(C(C#CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4-methylpiperidine-4-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4-methylpiperidine-4-carboxylic Acid (CAS No. 2172187-00-5)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4-methylpiperidine-4-carboxylic acid, identified by its CAS number 2172187-00-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl moiety and a piperidine ring, both of which are well-documented for their pharmacological significance.

The structural design of this molecule is particularly noteworthy, as it integrates multiple pharmacophoric elements that are known to enhance binding affinity and selectivity in biological targets. The presence of a butynoyl group introduces a unique reactive site that can be exploited for further chemical modifications, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 1-4-(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4-methylpiperidine-4-carboxylic acid has emerged as a promising candidate in this context, primarily due to its ability to interact with biological targets in a highly specific manner. This specificity is largely attributed to the unique arrangement of functional groups within its molecular structure, which allows for precise modulation of biological activity.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly significant in this context, as it is commonly used in peptide synthesis and has been shown to enhance the stability and solubility of peptide-based drugs. The incorporation of this group into the molecular framework of 1-(4-(9H-fluoren-9-yloxy carbonylamino)buta 2 -yno yl)-4-methylpiperidine -4-carboxylic acid suggests that it may be suitable for the development of peptide mimetics or other peptide-based therapeutics.

The piperidine ring, another key structural feature, is widely recognized for its role in enhancing drug-like properties such as metabolic stability and oral bioavailability. Piperidine derivatives have been extensively studied for their potential applications in the treatment of various diseases, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The presence of a methyl-substituted piperidine ring in this compound further suggests that it may exhibit improved pharmacokinetic profiles compared to its non-substituted counterparts.

The terminal carboxylic acid group provides another potential site for further functionalization, allowing for the synthesis of esters, amides, or other derivatives that may enhance the compound's biological activity or improve its pharmacokinetic properties. This versatility makes 1-(4-(9H-fluoren -9-yloxy carbonylamino)buta 2 -yno yl)-4-methylpiperidine -4-carboxylic acid an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. For instance, the structural features present in this molecule are reminiscent of known bioactive scaffolds that have been shown to interact with targets such as kinases, proteases, and ion channels. While more extensive research is needed to fully elucidate its biological profile, these initial findings are encouraging and warrant further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as cross-coupling reactions and protecting group strategies is essential for constructing the complex molecular framework efficiently. Recent advancements in synthetic methodologies have made it possible to access such intricate structures with greater ease and precision, which bodes well for future development efforts.

The potential applications of 1-(4-(9H-fluoren -9-yloxy carbonylamino)buta 2 -yno yl)-4-methylpi peridine -4-carboxylic acid extend beyond traditional therapeutic areas. Its unique structural features make it a promising candidate for use in drug discovery campaigns aimed at identifying novel bioactive molecules. Additionally, its compatibility with various synthetic transformations suggests that it could serve as a versatile building block for the development of libraries of compounds with diverse biological activities.

The growing interest in structure-based drug design has also highlighted the importance of understanding the three-dimensional structure of molecules like this one. Computational methods such as molecular modeling and docking studies can provide valuable insights into how these compounds interact with biological targets at the atomic level. Such information is crucial for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

In conclusion, 1-(4-(9H-fluoren -9-yloxy carbonylamino)buta 2 -yno yl)-4-methylpi peridine -4-carboxylic acid, with its CAS number 2172187-00-5, represents an exciting opportunity for researchers in the pharmaceutical industry. Its complex structure and multifaceted functional groups make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related molecules, it is likely that we will see continued growth in interest around its potential uses.